Stella-2,6-diene

• Molecular Formula: C10H12
• Molecular Weight: 132.2 g/mol
• IUPAC Name: 2,6-dimethylidenetricyclo[3.3.0.03,7]octane
• InChI: InChI=1S/C10H12/c1-5-7-3-9-6(2)10(7)4-8(5)9/h7-10H,1-4H2
• InChI Key: WYIKXGMMRFUDBA-UHFFFAOYSA-N
• Canonical SMILES: C=C1C2CC3C1CC2C3=C
• Synonyms: stella-2,6-diene

Description

However, based on structural similarities and nomenclature conventions, it likely refers to a bicyclic diene compound with a 2,6-diene configuration. Compounds such as bicyclo[3.2.2]nona-2,6-diene (C₉H₁₂, MW 120.19 g/mol) and 2,6-diphenylbicyclo[3.3.1]nona-2,6-diene (Ph-bnd*) are plausible candidates for comparison . These bicyclic dienes are characterized by their fused ring systems and conjugated double bonds, which influence their chemical reactivity and physical properties.

Comparison with Similar Compounds

Structural and Molecular Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents/Ring System	Key Structural Features
Bicyclo[3.2.2]nona-2,6-diene	C₉H₁₂	120.19	Bicyclo[3.2.2] framework	Conjugated 2,6-diene system
2,6-Diphenylbicyclo[3.3.1]nona-2,6-diene (Ph-bnd*)	C₁₅H₁₄	194.28	Phenyl groups at C2 and C6	Extended conjugation with aromatic rings
Octamethylbicyclo[3.2.1]octa-2,6-diene	C₁₆H₂₄	216.36	Eight methyl groups on bicyclo system	Steric hindrance from methyl groups
(6E)-2,6-dimethylocta-2,6-diene	C₁₀H₁₈	138.25	Linear chain with methyl groups	E-configuration at C6
1,1-diethoxy-3,7-dimethylocta-2,6-diene	C₁₄H₂₆O₂	226.35	Ethoxy and methyl substituents	Functionalized diene with ether groups

Key Observations :

• Ring Systems : Bicyclic frameworks (e.g., [3.2.2], [3.3.1]) introduce strain and rigidity, affecting stability and reactivity compared to linear dienes like (6E)-2,6-dimethylocta-2,6-diene .

Physical and Chemical Properties

Property	Bicyclo[3.2.2]nona-2,6-diene	Ph-bnd*	(6E)-2,6-dimethylocta-2,6-diene
Boiling Point (°C)	~180 (estimated)	Not reported	~160 (predicted)
Reactivity	High (strain-enhanced)	Moderate (stabilized by phenyl groups)	Low (linear, less strained)
Safety Data	No direct data	No direct data	GHS-compliant (see SDS for 2,7-dimethylocta-2,6-diene)

Key Findings :

• Strain Effects: Bicyclo[3.2.2]nona-2,6-diene exhibits higher reactivity due to ring strain, whereas linear dienes like (6E)-2,6-dimethylocta-2,6-diene are more thermally stable .
• Safety : Linear dienes (e.g., 2,7-dimethylocta-2,6-diene) require careful handling, with first-aid measures outlined in safety data sheets .